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Compound of Interest

Compound Name: L-Methionine-13C,d3

Cat. No.: B3330726 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential guidance on

the proper handling, personal protective equipment (PPE), and disposal of L-Methionine-
13C,d3, a stable isotope-labeled compound.

Core Safety Principles
The key safety principle when handling L-Methionine-13C,d3 is that the isotopic labeling with

Carbon-13 and Deuterium does not alter the chemical reactivity or toxicity of the molecule.[1]

Therefore, the safety precautions required are identical to those for unlabeled L-Methionine. L-

Methionine is not classified as a hazardous substance according to GHS and CLP regulations.

[2][3][4] However, as with any chemical, adherence to standard laboratory safety practices is

essential to minimize risk.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling L-Methionine-
13C,d3, particularly in its powdered form.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles Must be worn at all times.[1]

Hand Protection Chemical-resistant gloves
Nitrile gloves are

recommended.[5]

Body Protection Lab Coat
Should be worn to prevent skin

contact.[1][5]

Respiratory N95 (US) or equivalent

Recommended when handling

the powder outside of a fume

hood.

Operational Plan: From Receipt to Use
A systematic approach to handling L-Methionine-13C,d3 ensures safety and maintains the

integrity of the compound.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a cool, dry, and well-ventilated place.[6] Keep the container tightly closed.

L-Methionine is hygroscopic.[6]

Handling and Weighing
Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate dust, such as weighing, it is highly recommended to use a chemical fume hood or a

balance enclosure.[1][5]

Weighing: When weighing the powdered compound, do so carefully to prevent

aerosolization.[5]

Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after

handling the compound.[5]

Experimental Use
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Standard Operating Procedures (SOPs): All personnel handling the compound should be

trained on its potential hazards and safe handling procedures outlined in detailed SOPs.[5]

Spill Management: In the event of a spill, don appropriate PPE, sweep up the solid material,

and place it in a suitable, closed container for disposal.[6] Clean the spill area with soap and

water.[5]

Disposal Plan
As L-Methionine-13C,d3 is a non-radioactive, stable isotope-labeled compound, no special

precautions for radioactivity are necessary for its disposal.[5]

Waste Classification: The waste should be handled in accordance with local, state, and

federal regulations for chemical waste.[5]

Disposal: Contact a licensed professional waste disposal service to dispose of this material.

[2][7] Dispose of the compound as an unused product.[2] Do not empty into drains.[8]

Visualizing the Workflow
To further clarify the procedural steps for handling L-Methionine-13C,d3, the following

diagrams illustrate the overall workflow and the decision-making process for PPE selection.
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Caption: Workflow for Handling L-Methionine-13C,d3.
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Handling L-Methionine-13C,d3
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Caption: PPE Selection Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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